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Compound of Interest

Compound Name: Sodium peroxide

Cat. No.: B049792 Get Quote

This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) to assist researchers, scientists, and drug development professionals in safely handling

sodium peroxide.

Frequently Asked Questions (FAQs)
Q1: What are the primary hazards associated with sodium peroxide?

A1: Sodium peroxide is a strong oxidizer that presents several major hazards.[1][2] It can

cause severe skin and eye burns upon contact.[3][4][5] Inhalation can lead to irritation of the

nose, throat, and lungs, causing symptoms like coughing and shortness of breath.[3] A

significant danger is its reactivity; it can cause fire or an explosion, especially when in contact

with combustible materials, organic substances, or reducing agents.[1][2][6] It also reacts

violently with water, which can be explosive.[2]

Q2: What are the initial signs of exposure to sodium peroxide?

A2: Immediate signs of exposure include severe irritation and burns to the skin and eyes.[3][4]

If inhaled, you may experience a burning sensation, coughing, wheezing, and shortness of

breath.[3][5] Ingestion leads to a corrosive effect on the mouth and throat, with a risk of

perforating the esophagus and stomach.[7]

Q3: What immediate first aid measures should be taken after exposure?
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A3:

Eyes: Immediately flush with plenty of water for at least 15 minutes, making sure to lift the

upper and lower eyelids. Seek immediate medical attention.[4][8]

Skin: Immediately remove all contaminated clothing and rinse the affected skin with plenty of

water.[4][8] Medical attention is required for corrosive injuries.[8]

Inhalation: Move the individual to fresh air and have them rest in a half-upright position. If

breathing is difficult, artificial respiration may be necessary. Seek immediate medical

attention.[4][5]

Ingestion: Rinse the mouth with water. Do not induce vomiting. Seek immediate medical

attention.[4][8]

Troubleshooting Guides
Handling and Storage
Q4: My container of sodium peroxide has turned a deeper yellow and appears clumpy. Is it

still safe to use?

A4: Sodium peroxide is typically a yellow-white to yellow granular solid.[1] A change in color or

consistency could indicate contamination or decomposition, which may increase its reactivity. It

is crucial to handle such containers with extreme caution. Do not use the material if you

observe significant discoloration, crystal formation, or stratification, as these can be signs of

peroxide formation, indicating a higher risk.[9] Contact your institution's Environmental Health

and Safety (EHS) department for guidance on disposal.[10]

Q5: I'm not sure where to store sodium peroxide in my lab. What are the key storage

requirements?

A5: Sodium peroxide must be stored in a cool, dry, and well-ventilated area.[3][4] It should be

kept in a tightly closed container, preferably under an inert gas like nitrogen.[3][6][11] It is

critical to store it separately from combustible materials, organic substances, reducing agents,

acids, and powdered metals.[3][5][12] Oxidizing agents should be stored in a metal cabinet,

never a wooden one.[12]
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Spills and Emergencies
Q6: I've spilled a small amount of sodium peroxide powder in the fume hood. How do I clean

it up safely?

A6: For a small spill, you should cover it with a dry, inert material like dry lime, sand, or soda

ash.[3] Do not use water or any wet methods.[3] Also, avoid using combustible absorbents like

sawdust or kitty litter.[13] Once covered, carefully place the mixture into a covered container for

disposal.[3] Ensure the area is well-ventilated after the cleanup is complete.[3]

Q7: What type of fire extinguisher should be used for a fire involving sodium peroxide?

A7: Do not use water or foam extinguishers, as sodium peroxide reacts violently with water.[2]

Use a Class D fire extinguisher, dry chemical, soda ash, or lime to extinguish the fire.[2] If the

fire is large, it may be best to withdraw from the area and let it burn.[2]

Quantitative Data Summary
Parameter Value/Recommendation Source(s)

Physical State
Yellow-white to yellow granular

solid
[1]

Melting Point 460 °C (decomposes) [4]

Boiling Point 657 °C (decomposes) [4]

Recommended Storage

Temperature
15 – 25 °C [8]

Spill Isolation Distance (Solids)
At least 25 meters (75 feet) in

all directions
[2]

Experimental Protocols
Protocol for Neutralizing a Small Sodium Peroxide Spill

Preparation: Ensure you are wearing appropriate Personal Protective Equipment (PPE),

including chemical-resistant gloves, safety goggles, a face shield, and a lab coat.[3][4] Have

a spill kit with dry sand, soda ash, or lime readily available.[3]
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Containment: If it is safe to do so, prevent the spill from spreading.

Neutralization: Gently cover the spilled sodium peroxide with a generous amount of dry

sand, soda ash, or lime.[3]

Collection: Using non-sparking tools, carefully scoop the mixture into a designated, labeled

waste container.[13]

Disposal: Seal the container and contact your institution's EHS for proper disposal as

hazardous waste.[3]

Decontamination: Wipe the spill area with a damp cloth (if appropriate for the surface and all

peroxide has been removed), followed by a dry cloth. Dispose of all cleaning materials as

hazardous waste.
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Caption: Decision workflow for responding to a sodium peroxide spill.

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b049792?utm_src=pdf-body-img
https://www.benchchem.com/product/b049792?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b049792?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Storing Sodium Peroxide
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Caption: Key considerations for the safe storage of sodium peroxide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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